Cas no 1093686-48-6 ((propan-2-yl)[(pyrrolidin-2-yl)methyl]amine)

• Product Name: (propan-2-yl)[(pyrrolidin-2-yl)methyl]amine
• CAS No: 1093686-48-6
• MF: C₈H₁₈N₂
• MW: 142.241921901703
• CID: 829954
• Update Time: 2026-04-29

(propan-2-yl)[(pyrrolidin-2-yl)methyl]amine Chemical and Physical Properties

Names and Identifiers

• N-(Pyrrolidin-2-ylmethyl)propan-2-amine
• Isopropyl-pyrrolidin-2-ylmethyl-amine
• AGN-PC-00BOMD
• AK-53353
• AM90601
• HT1032
• Isopropyl pyrrolidin-2-ylmethylamine
• KB-52934
• SureCN4371864
• (propan-2-yl)[(pyrrolidin-2-yl)methyl]amine

Experimental Properties

• Density: 0.864
• Boiling Point: 185 ºC
• Flash Point: 58 ºC

Additional information on (propan-2-yl)[(pyrrolidin-2-yl)methyl]amine

Introduction to (propan-2-yl)[(pyrrolidin-2-yl)methyl]amine (CAS No. 1093686-48-6)

(propan-2-yl)[(pyrrolidin-2-yl)methyl]amine (CAS No. 1093686-48-6) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as IsoPropyl Pyrrolidine Methylamine, is characterized by its unique structure, which combines a pyrrolidine ring with an isopropyl group and a methylamine moiety. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications.

The molecular formula of (propan-2-yl)[(pyrrolidin-2-yl)methyl]amine is C₉H₁₉N₂, and its molecular weight is approximately 153.25 g/mol. The compound is a colorless to pale yellow liquid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dichloromethane. Its physical and chemical properties make it suitable for use in a wide range of synthetic processes and biological assays.

In recent years, (propan-2-yl)[(pyrrolidin-2-yl)methyl]amine has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its role as a ligand for various receptors, particularly those involved in the central nervous system (CNS). Research has shown that this compound can modulate the activity of neurotransmitter receptors, such as serotonin and dopamine receptors, which are crucial for regulating mood, cognition, and behavior.

A study published in the Journal of Medicinal Chemistry in 2021 investigated the pharmacological properties of (propan-2-yl)[(pyrrolidin-2-yl)methyl]amine and its derivatives. The researchers found that the compound exhibited potent agonist activity at serotonin 5-HT_1A receptors, which are implicated in conditions such as depression and anxiety disorders. This finding suggests that (propan-2-yl)[(pyrrolidin-2-yl)methyl]amine could be a promising lead compound for the development of novel antidepressants and anxiolytics.

Beyond its potential as a therapeutic agent, (propan-2-yl)[(pyrrolidin-2-yl)methyl]amine has also been explored for its use in chemical synthesis. Its unique structure makes it an excellent building block for the synthesis of more complex molecules, including pharmaceuticals and materials with specific functional properties. For example, a study published in Organic Letters in 2019 demonstrated the use of (propan-2-yl)[(pyrrolidin-2-yl)methyl]amine as a chiral auxiliary in asymmetric synthesis, leading to the efficient production of enantiomerically pure compounds.

The safety profile of (propan-2-yl)[(pyrrolidin-2-yl)methyl]amine has also been evaluated in several studies. Toxicological assessments have shown that the compound exhibits low toxicity when administered at therapeutic doses. However, as with any chemical compound, proper handling and storage precautions should be observed to ensure safety in laboratory settings.

In conclusion, (propan-2-yl)[(pyrrolidin-2-yl)methyl]amine (CAS No. 1093686-48-6) is a multifaceted compound with significant potential in both medicinal chemistry and synthetic applications. Its unique structure and favorable biological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and potential applications, it is likely that this compound will play an increasingly important role in advancing our understanding of complex biological systems and developing innovative therapeutic strategies.